Cas no 2138190-88-0 (1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)-
• CAS No: 2138190-88-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5259862
• Update Time: 2025-06-08

1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)-

• Inchi： 1S/C10H13NO3/c1-6(2)9-8(10(13)14)4-7(5-12)11(9)3/h4-6H,1-3H3,(H,13,14)
• InChI Key： LHDIGQXDPIRDLD-UHFFFAOYSA-N
• SMILES： N1(C)C(C=O)=CC(C(O)=O)=C1C(C)C

Additional information on 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)-

Introduction to 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- (CAS No. 2138190-88-0)

The compound 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)-, identified by its CAS number 2138190-88-0, is a structurally complex heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrrole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a carboxylic acid moiety, a formyl group, and an isopropyl substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, which has opened up new avenues for exploring its pharmacological properties. The pyrrole core is a privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The specific substitution pattern in 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- contributes to its unique chemical and biological profile, making it an attractive candidate for further study.

In the context of drug discovery, the formyl group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores. This flexibility is particularly valuable in the development of novel therapeutic agents targeting various diseases. The carboxylic acid group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the methyl and isopropyl substituents contribute to steric and electronic properties that influence molecular recognition.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in the synthesis of small molecule inhibitors targeting enzymes involved in cancer metabolism. Pyrrole derivatives have shown promise in disrupting metabolic pathways that are often dysregulated in tumor cells, making them attractive candidates for oncology research. The specific arrangement of functional groups in 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- may confer unique interactions with these enzymatic targets, leading to potent and selective inhibition.

Furthermore, the compound has been investigated for its antimicrobial properties. Pyrrole-based molecules are known to exhibit activity against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The formyl group can be oxidized to a carbonyl group, potentially enhancing reactivity and bioactivity. This transformation could be exploited to develop novel antimicrobial agents with improved efficacy and reduced resistance profiles.

The synthesis of 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as cross-coupling reactions, formylation reactions, and ring closure strategies have been employed to construct the desired framework efficiently. These synthetic approaches not only demonstrate the versatility of pyrrole chemistry but also provide valuable insights into optimizing reaction conditions for industrial-scale production.

Recent studies have also explored the computational modeling of this compound to predict its binding modes and interactions with biological targets. Molecular docking simulations have been used to identify potential binding pockets on enzymes such as kinases and metabolic enzymes. These predictions provide a rational basis for designing analogs with enhanced potency and selectivity. The integration of experimental data with computational methods has become increasingly important in modern drug discovery, allowing researchers to accelerate the development pipeline.

The pharmacokinetic properties of 1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical relevance. Preclinical studies have begun to assess these parameters using animal models, providing valuable data on dosing regimens and potential side effects. These studies are crucial for translating laboratory findings into viable therapeutic options.

In conclusion,1H-Pyrrole-3-carboxylic acid, 5-formyl-1-methyl-2-(1-methylethyl)- (CAS No. 2138190-88-0) represents a promising lead compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for further derivatization and exploration of biological activities. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an important role in the development of next-generation pharmaceuticals.